(4-Chloro-5-methoxy-pyridin-2-yl)-acetic acid

• Molecular Formula: C8H8ClNO3
• Molecular Weight: 201.61 g/mol
• IUPAC Name: 2-(4-chloro-5-methoxypyridin-2-yl)acetic acid
• InChI: InChI=1S/C8H8ClNO3/c1-13-7-4-10-5(2-6(7)9)3-8(11)12/h2,4H,3H2,1H3,(H,11,12)
• InChI Key: IVNKPELHGOZCSJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(N=C1)CC(=O)O)Cl

Description

(4-Chloro-5-methoxy-pyridin-2-yl)-acetic acid is a useful research compound. Its molecular formula is C8H8ClNO3 and its molecular weight is 201.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 2-(4-chloro-5-methoxypyridin-2-yl)acetonitrile (150 mg, 0.8 mmol) in EtOH (2 mL) was added a solution of KOH (184 mg, 3.3 mmol) in H2O (2 mL) and the mixture was stirred at 80° C. for 1.5 h. at 0° C., the pH was adjusted to 3-4 with HCl 1 M. Sodium chloride, THF and EtOAc were added and the phases were separated. The organic layer was dried (MgSO4), filtered and concentrated to afford the title compound. tR: 0.59 min (LC-MS 2); ESI-MS: 202.1 [M+H]+ (LC-MS 2).